Cas no 31803-05-1 (3-chloro-5-phenyl-4H-1,2,4-triazole)

3-chloro-5-phenyl-4H-1,2,4-triazole structure
31803-05-1 structure
Product Name:3-chloro-5-phenyl-4H-1,2,4-triazole
CAS No:31803-05-1
MF:C8H6ClN3
MW:179.606339931488
MDL:MFCD09995765
CID:3937446
PubChem ID:11229128
Update Time:2025-04-22

3-chloro-5-phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-chloro-5-phenyl-
    • 3-chloro-5-phenyl-1H-1,2,4-triazole
    • 5-Chloro-3-phenyl-1H-[1,2,4]triazole
    • 3-chloro-5-phenyl-4H-1,2,4-triazole
    • 1H-1,2,4-Triazole, 5-chloro-3-phenyl-
    • 993-535-2
    • WUGMRLNXPOGSCB-UHFFFAOYSA-N
    • GBA80305
    • SCHEMBL10864636
    • AKOS005578841
    • DTXCID601723728
    • DTXSID701293166
    • BBL031668
    • SCHEMBL7067844
    • 5-chloro-3-phenyl-1H-1,2,4-triazole
    • EN300-396503
    • G44775
    • VS-10659
    • 31803-05-1
    • AKOS006347605
    • STK648067
    • CS-0248349
    • MDL: MFCD09995765
    • Inchi: 1S/C8H6ClN3/c9-8-10-7(11-12-8)6-4-2-1-3-5-6/h1-5H,(H,10,11,12)
    • InChI Key: WUGMRLNXPOGSCB-UHFFFAOYSA-N
    • SMILES: N1C(Cl)=NC(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 179.0250249Da
  • Monoisotopic Mass: 179.0250249Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.6Ų

3-chloro-5-phenyl-4H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00889118-1g
3-Chloro-5-phenyl-4H-1,2,4-triazole
31803-05-1 95%
1g
¥3602.0 2023-01-30
Enamine
EN300-3461823-0.05g
3-chloro-5-phenyl-4H-1,2,4-triazole
31803-05-1 95%
0.05g
$88.0 2023-09-03
Enamine
EN300-3461823-0.1g
3-chloro-5-phenyl-4H-1,2,4-triazole
31803-05-1 95%
0.1g
$132.0 2023-09-03
Enamine
EN300-3461823-0.25g
3-chloro-5-phenyl-4H-1,2,4-triazole
31803-05-1 95%
0.25g
$188.0 2023-09-03
Enamine
EN300-3461823-0.5g
3-chloro-5-phenyl-4H-1,2,4-triazole
31803-05-1 95%
0.5g
$353.0 2023-09-03
Enamine
EN300-3461823-1.0g
3-chloro-5-phenyl-4H-1,2,4-triazole
31803-05-1 95%
1.0g
$470.0 2023-02-02
Enamine
EN300-3461823-2.5g
3-chloro-5-phenyl-4H-1,2,4-triazole
31803-05-1 95%
2.5g
$923.0 2023-09-03
Enamine
EN300-3461823-5.0g
3-chloro-5-phenyl-4H-1,2,4-triazole
31803-05-1 95%
5.0g
$1364.0 2023-02-02
Enamine
EN300-3461823-10.0g
3-chloro-5-phenyl-4H-1,2,4-triazole
31803-05-1 95%
10.0g
$2024.0 2023-02-02
Enamine
EN300-3461823-1g
3-chloro-5-phenyl-4H-1,2,4-triazole
31803-05-1 95%
1g
$470.0 2023-09-03
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.